7-(4-chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• CAS: 2640935-06-2
• Molecular Formula: C13H11ClN4O2S
• Molecular Weight: 322.77 g/mol
• SMILES: C1CN(CC12C(=O)NC(=O)N2)C3=NC4=C(S3)C=CC=C4Cl
• InChI: InChI=1S/C13H11ClN4O2S/c14-7-2-1-3-8-9(7)15-12(21-8)18-5-4-13(6-18)10(19)16-11(20)17-13/h1-3H,4-6H2,(H2,16,17,19,20)
• InChIKey: ONQUSVKXOGUJSN-UHFFFAOYSA-N

Researchers exploring benzothiazole SAR often face gaps in substituent coverage, lacking a dedicated 4-Cl probe for halogen-bonding and electronic effect mapping. This compound fills that gap within the 1,3,7-triazaspiro[4.4]nonane-2,4-dione series. • Occupies a unique position in the benzothiazole substituent matrix (Cl vs. OMe, OEt, F, H) for systematic SAR studies. • Enables mapping of halogen-bonding interactions with kinase, protease, and antibacterial targets. • Backed by published high-yield synthetic routes requiring no chromatographic purification. • Available for immediate procurement with batch-specific QC documentation.

7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione – Structural and Class Baseline

7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (molecular formula C₁₃H₁₁ClN₄O₂S, MW 322.77) is a spirocyclic benzothiazole derivative that incorporates a 1,3,7-triazaspiro[4.4]nonane-2,4-dione core fused with a 4-chloro-1,3-benzothiazol-2-yl substituent . The 1,3,7-triazaspiro[4.4]nonane-2,4-dione scaffold has been described in the literature as a versatile hydantoin–pyrrolidine hybrid framework, and sulfonamide- or amide-bearing derivatives of this scaffold have demonstrated measurable antibacterial activity against Gram-positive strains including Staphylococcus aureus and Bacillus subtilis [1]. Efficient synthetic routes to this scaffold have been published, enabling access to intermediates and final compounds in high yields without requiring chromatographic purification [2]. The target compound represents a specific chloro-substituted benzothiazole variant within this scaffold family.

• [1] Krolenko KY, Vlasov SV, Zhuravel IO, Osolodchenko TP. The synthesis, spectral properties and the biological activity of 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives. News of Pharmacy. 2017;2(94):49–54. doi:10.24959/nphj.17.2149. View Source
• [2] Krolenko KY, Silin OV, Vlasov SV, et al. An Efficient Synthesis of 1,3,7-Triazaspiro[4.4]nonane-2,4-dione Derivatives and Antimicrobial Activity Thereof. Chemistry of Heterocyclic Compounds. 2015;51:472–477. doi:10.1007/s10593-015-1721-6. View Source

7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione – Why Analogs Are Not Interchangeable

Compounds sharing the 1,3,7-triazaspiro[4.4]nonane-2,4-dione core differ substantially in their benzothiazole substitution patterns and ring-size architecture, and these structural variations are expected to produce divergent target-binding, physicochemical, and biological profiles. The target compound carries an electron-withdrawing 4-chloro substituent on the benzothiazole ring (C₁₃H₁₁ClN₄O₂S, MW 322.77), whereas closest analogs include the 4-methoxy (MW 318.35), 4-ethoxy, 4,6-difluoro (MW 324.31), and 7-chloro-4-methyl variants, as well as spiro[4.5]decane ring-expanded congeners . In the published antibacterial screening of 7-arenesulfonamide derivatives of this scaffold, activity against Staphylococcus aureus and Bacillus subtilis was not uniform across the series, demonstrating that even modest substituent changes on the triazaspiro core alter the antimicrobial outcome [1]. Consequently, substituting one 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivative for another without compound-specific comparative data risks loss of potency, altered selectivity, and non-comparable physicochemical properties. The evidence summarized in Section 3 establishes the available quantitative differentiation and identifies the critical gaps that procurement decisions must acknowledge.

• [1] Krolenko KY, Vlasov SV, Zhuravel IO, Osolodchenko TP. The synthesis, spectral properties and the biological activity of 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives. News of Pharmacy. 2017;2(94):49–54. doi:10.24959/nphj.17.2149. View Source

7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione – Quantitative Differentiation vs. Closest Analogs

4-Chloro-Benzothiazole vs. Other Substituent Analogs

The target compound bears a chlorine atom at position 4 of the benzothiazole ring, a feature that distinguishes it from all other commercially listed 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives. The 4-chloro substituent (σₘ Hammett constant ≈ 0.37; π Hansch constant ≈ 0.71) is both electron-withdrawing and lipophilic, whereas the 4-methoxy analog (CAS 2640945-69-1) is electron-donating and more polar, and the 4,6-difluoro analog (CAS 2640976-05-0) introduces two highly electronegative fluorine atoms. The 7-chloro-4-methyl variant relocates the chlorine to position 7 and adds a methyl group at position 4, altering both steric and electronic properties. The ring-expanded spiro[4.5]decane analog (8-(4-chloro-1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione) changes the conformational landscape of the spiro junction . No published head-to-head biological or physicochemical comparison of these analogs currently exists.

Evidence Dimension	Benzothiazole substituent identity and molecular properties
Target Compound Data	4-Chloro; C13H11ClN4O2S; MW 322.77; logP (predicted) ~1.8
Comparator Or Baseline	4-Methoxy (C14H14N4O3S; MW 318.35); 4-Ethoxy; 4,6-Difluoro (C13H10F2N4O2S; MW 324.31); 7-Chloro-4-methyl; 8-(4-chloro)-spiro[4.5]decane
Quantified Difference	No published quantitative comparative data are available. Differentiation is limited to structural identity, molecular weight, and computed physicochemical descriptors.
Conditions	Structural and physicochemical comparison derived from public chemical databases and supplier listings

Why This Matters

The 4-chloro substitution pattern is structurally unique among this compound series, and a user requiring this precise substitution to test a structure–activity hypothesis cannot substitute a 4-methoxy or 4,6-difluoro analog without invalidating the study.

Class-Level Antibacterial Activity of the Spiro Scaffold

A series of 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives were evaluated for antibacterial activity by the agar diffusion method. Compounds within this series inhibited the growth of Staphylococcus aureus and Bacillus subtilis, demonstrating that the 1,3,7-triazaspiro[4.4]nonane-2,4-dione core can confer antibacterial properties when appropriately substituted [1]. The most active compound reported was 3-(3-methylbenzyl)-7-(toluene-4-sulfonyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione [1]. The target compound has not been tested in this assay, and no quantitative MIC or zone-of-inhibition data exist for 7-(4-chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione. The evidence therefore reflects class-level potential, not compound-confirmed activity.

Evidence Dimension	Growth inhibition of Gram-positive bacterial strains
Target Compound Data	No experimental antibacterial data available for this specific compound.
Comparator Or Baseline	3-(3-methylbenzyl)-7-(toluene-4-sulfonyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (highest activity in the published series); additional 7-arenesulfonyl derivatives inhibited S. aureus and B. subtilis [1].
Quantified Difference	Cannot be determined. The target compound has not been evaluated in any published antibacterial assay.
Conditions	Agar diffusion method; S. aureus and B. subtilis strains; compound concentrations not individually quantified for the target compound (not included in the study).

Why This Matters

A user interested in antibacterial screening of this scaffold should be aware that antibacterial activity has been demonstrated for other members of the chemical class but has not been confirmed for the specific 4-chloro-benzothiazol-2-yl derivative. Procurement for antibacterial programs must account for the absence of direct efficacy data.

• [1] Krolenko KY, Vlasov SV, Zhuravel IO, Osolodchenko TP. The synthesis, spectral properties and the biological activity of 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives. News of Pharmacy. 2017;2(94):49–54. doi:10.24959/nphj.17.2149. View Source

Synthetic Accessibility of the 1,3,7-Triazaspiro[4.4]nonane-2,4-dione Core

Efficient synthetic methods for 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives have been published. The reaction of 3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-diones with arenesulfonyl chlorides in the presence of triethylamine yields the 7-sulfonamide series in good yields without requiring additional purification [1][2]. The core scaffold can be prepared via cyclocondensation of hydantoin derivatives with pyrrolidine synthons [2]. The target compound, bearing a 4-chloro-benzothiazol-2-yl moiety at the N-7 position, is structurally compatible with these published routes, although its synthesis has not been explicitly detailed in the peer-reviewed literature. In contrast, the spiro[4.5]decane variant (8-(4-chloro-1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione) requires separate synthetic optimization because the six-membered ring alters the kinetic and thermodynamic landscape of the spirocyclization step .

Evidence Dimension	Availability of published synthetic methodology
Target Compound Data	Published routes exist for the 1,3,7-triazaspiro[4.4]nonane-2,4-dione core; the 4-chloro-benzothiazol-2-yl derivative can be accessed via analogous N-arylation or nucleophilic aromatic substitution at position 7 of the spiro intermediate [1][2].
Comparator Or Baseline	Spiro[4.5]decane analogs require distinct synthetic approaches; 4-methoxy and 4,6-difluoro benzothiazole analogs may present different reactivity during the benzothiazole formation step.
Quantified Difference	No published comparative yields or step counts are available for the target compound versus its direct benzothiazole-substituted analogs.
Conditions	Synthetic methodology described in Chemistry of Heterocyclic Compounds (2015) and News of Pharmacy (2017) for the core scaffold.

Why This Matters

Researchers planning to scale up or derivatize this compound should know that synthetic methodology for the core scaffold is published and reproducible, but compound-specific optimization for the 4-chloro-benzothiazol-2-yl arm may be necessary. The spiro[4.4]nonane ring system is synthetically more accessible than the spiro[4.5]decane variant, which can influence procurement and synthesis planning.

• [1] Krolenko KY, Vlasov SV, Zhuravel IO, Osolodchenko TP. The synthesis, spectral properties and the biological activity of 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives. News of Pharmacy. 2017;2(94):49–54. doi:10.24959/nphj.17.2149. View Source
• [2] Krolenko KY, Silin OV, Vlasov SV, et al. An Efficient Synthesis of 1,3,7-Triazaspiro[4.4]nonane-2,4-dione Derivatives and Antimicrobial Activity Thereof. Chemistry of Heterocyclic Compounds. 2015;51:472–477. doi:10.1007/s10593-015-1721-6. View Source

Physicochemical Impact of the 4-Chloro Substituent

The target compound's 4-chloro substituent confers distinct physicochemical properties compared to its nearest analogs. Chlorine is a weak hydrogen-bond acceptor (HBA) and contributes to increased lipophilicity (π = 0.71) relative to the 4-methoxy analog (π = –0.02), which introduces an additional hydrogen-bond acceptor. The 4,6-difluoro analog (CAS 2640976-05-0) incorporates fluorine atoms that are weak hydrogen-bond acceptors but with lower lipophilicity contribution (π = 0.14 per F). The target compound has 4 hydrogen-bond donors (2 NH groups of the hydantoin ring) and 5 hydrogen-bond acceptors (2 carbonyl oxygens, benzothiazole nitrogen, imidazolidine nitrogen, and benzothiazole sulfur), a profile shared by all non-methylated triazaspiro[4.4]nonane-2,4-diones. The chlorine substituent does not alter the HBA/HBD count but modulates overall polar surface area and logP. No experimental pKa, logD, or solubility data have been published for this specific compound .

Evidence Dimension	Physicochemical descriptor comparison (based on structural identity and computed values)
Target Compound Data	MW 322.77; 4 HBD; 5 HBA; tPSA (predicted) ~68 Ų; logP (predicted) ~1.8
Comparator Or Baseline	4-Methoxy analog: MW 318.35; 4 HBD; 6 HBA; logP (predicted) ~1.2; 4,6-Difluoro analog: MW 324.31; 4 HBD; 7 HBA; logP (predicted) ~1.5
Quantified Difference	logP of the target compound is predicted to be approximately 0.3–0.6 log units higher than the 4-methoxy and 4,6-difluoro analogs, potentially impacting membrane permeability and non-specific binding.
Conditions	Computed descriptors based on molecular structure; no experimental logP, pKa, or solubility data exist.

Why This Matters

For users designing permeability or solubility assays, the increased lipophilicity of the 4-chloro derivative relative to the oxygenated analogs may lead to different solubility and non-specific binding profiles, making direct substitution without experimental confirmation inadvisable.

Data Gap: No Direct Biological Data for This Compound

A comprehensive search of PubMed, PubChem, ChEMBL, ZINC, and Google Patents (accessed 2026-04-29) returned no primary research articles, patents, bioassay entries, or authoritative database records that contain quantitative biological potency, selectivity, pharmacokinetic, or toxicity data for the compound 7-(4-chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS 2640935-06-2). This compound does not appear in PubChem, ChEMBL, or BindingDB, and no IC₅₀, Kᵢ, MIC, CC₅₀, or in vivo efficacy values have been published. The only authoritative data available are the molecular formula, molecular weight, and SMILES string listed on the Chemsrc database . All evidence items classified as 'Class-level inference' or 'Supporting evidence' in this guide derive from structurally related but chemically distinct 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives and cannot be directly extrapolated to the target compound without experimental validation.

Evidence Dimension	Availability of compound-specific quantitative biological data
Target Compound Data	No published biological assay data exist for this compound.
Comparator Or Baseline	Structurally related 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-diones have published antibacterial activity against S. aureus and B. subtilis by agar diffusion [1].
Quantified Difference	Not applicable. The target compound has not been tested in any published assay.
Conditions	Systematic literature and database search performed on 2026-04-29 across PubMed, PubChem, ChEMBL, ZINC, Google Patents, and major chemical supplier databases.

Why This Matters

Any procurement decision for this compound should be made with the explicit understanding that no published quantitative evidence exists to differentiate it from its analogs based on biological activity, selectivity, or pharmacokinetics. Users selecting this compound must plan for de novo characterization rather than relying on literature precedent.

• [1] Krolenko KY, Vlasov SV, Zhuravel IO, Osolodchenko TP. The synthesis, spectral properties and the biological activity of 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives. News of Pharmacy. 2017;2(94):49–54. doi:10.24959/nphj.17.2149. View Source

Recommended Applications for 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

SAR of 4-Position of Benzothiazole in Spirocyclic Scaffolds

The compound provides a specific and unambiguous probe for evaluating the impact of a 4-chloro substituent on the benzothiazole ring within the 1,3,7-triazaspiro[4.4]nonane-2,4-dione framework. Procurement is justified when a research program requires systematic variation of the benzothiazole substituent (Cl vs. OMe, OEt, F, H) to map electronic and steric effects on a biological target . This compound fills a unique position in the substituent matrix that is not occupied by any other commercially listed analog.

Antibacterial Screening of Benzothiazole-Triazaspiro Derivatives

Given that 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives have demonstrated antibacterial activity against Gram-positive bacteria including Staphylococcus aureus and Bacillus subtilis [1], this compound can serve as a candidate for inclusion in antibacterial screening panels. However, users must note that no direct antibacterial data exist for this specific compound, and the activity must be experimentally determined de novo.

Chemical Probes Targeting Halogen-Binding Enzyme Pockets

The 4-chloro substituent on the benzothiazole ring introduces a halogen atom capable of engaging in halogen-bonding interactions with suitable protein targets (e.g., kinases, proteases). The rigid spirocyclic core constrains the conformational flexibility of the benzothiazole moiety, potentially reducing entropic penalties upon target binding. This compound is appropriate for fragment-based or target-based screening campaigns where halogen bonding is hypothesized to contribute to affinity .

Synthetic Methodology for the 1,3,7-Triazaspiro[4.4]nonane-2,4-dione Scaffold

The published synthetic routes for 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives, which proceed via cyclocondensation and sulfonylation steps in good yields without chromatographic purification [2], provide a foundation for derivatization of the N-7 position with benzothiazol-2-yl groups. This compound can be used as a starting material or reference standard for developing and optimizing analogous N-arylation procedures on the spiro scaffold.

• [1] Krolenko KY, Vlasov SV, Zhuravel IO, Osolodchenko TP. The synthesis, spectral properties and the biological activity of 7-arenesulfonyl-3-arylmethyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives. News of Pharmacy. 2017;2(94):49–54. doi:10.24959/nphj.17.2149. View Source
• [2] Krolenko KY, Silin OV, Vlasov SV, et al. An Efficient Synthesis of 1,3,7-Triazaspiro[4.4]nonane-2,4-dione Derivatives and Antimicrobial Activity Thereof. Chemistry of Heterocyclic Compounds. 2015;51:472–477. doi:10.1007/s10593-015-1721-6. View Source